Cas no 1508439-94-8 (1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one)

• Product Name: 1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one
• CAS No: 1508439-94-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 4602975
• PubChem ID: 81251555
• Update Time: 2025-06-13

1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-hydroxy-3-(propan-2-yl)phenyl]-2-methylpropan-1-one
• 1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one

• Inchi： 1S/C13H18O2/c1-8(2)11-7-10(5-6-12(11)14)13(15)9(3)4/h5-9,14H,1-4H3
• InChI Key： LRRSOFPQSXMDKB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C(C(C)C)=C1)(=O)C(C)C

Additional information on 1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one

Introduction to 1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one (CAS No. 1508439-94-8)

1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1508439-94-8, this molecule has garnered attention due to its structural complexity and potential biological activities. The compound features a phenolic moiety linked to an isopropyl group, with a ketone functional group at the second carbon position, making it a versatile scaffold for further derivatization and functionalization. This introduction delves into the chemical properties, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary research.

The molecular structure of 1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one can be described as a benzenoid ring substituted with a hydroxyl group at the 4-position and an isopropyl group at the 3-position, coupled with an isobutyl ketone moiety at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both hydrophobic and hydrophilic regions in its structure allows it to traverse biological membranes while maintaining solubility in aqueous environments, making it an attractive candidate for drug development.

In terms of synthetic chemistry, 1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one can be synthesized through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the Friedel-Crafts alkylation of phenol derivatives followed by oxidation and reduction steps to introduce the ketone functionality. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the aromatic ring system with high precision. Recent advances in flow chemistry have also enabled more efficient and sustainable synthesis of this compound, reducing waste and improving reaction times.

Recent research has highlighted the potential applications of 1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one in medicinal chemistry. Its structural motif resembles several bioactive natural products and pharmaceuticals, suggesting that it may exhibit similar pharmacological properties. Studies have shown that derivatives of this compound can modulate enzyme activity and receptor binding, making them promising candidates for treating neurological disorders, inflammatory conditions, and metabolic diseases. For instance, modifications at the hydroxyl and ketone positions have been found to enhance binding affinity to specific targets while minimizing off-target effects.

The compound's role in drug discovery has been further explored through computational modeling and high-throughput screening assays. Molecular docking studies indicate that 1-4-hydroxy-3-(propan-2-yl)phenyl-2-methylpropan-1-one can interact with various protein targets, including kinases, transcription factors, and ion channels. These interactions are mediated by hydrogen bonding networks formed between the hydroxyl group and polar residues on the protein surface. Additionally, the presence of aromatic rings allows for π-stacking interactions with hydrophobic pockets within the target proteins, further stabilizing binding.

In vitro experiments have provided preliminary evidence of the biological activity of 1-hydroxy groups (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.). For example, certain derivatives have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and angiogenesis. These findings have spurred interest in developing novel therapeutic agents based on this scaffold. Furthermore, preclinical studies are underway to evaluate the safety and efficacy of these derivatives in animal models.

The growing interest in 1-hydroxy groups (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) has also led to innovations in synthetic methodologies. Catalytic asymmetric reactions have been employed to introduce enantiomerically pure forms of this compound, which are crucial for developing chiral drugs with improved pharmacokinetic profiles. Green chemistry principles have also been integrated into its synthesis to minimize environmental impact. For instance, biocatalytic approaches using engineered enzymes have been explored as sustainable alternatives to traditional chemical transformations.

The future prospects for 1-hydroxy groups ( CAS NO ) are promising, with ongoing research aimed at expanding its chemical space through library synthesis and structure-based drug design. By leveraging computational tools and artificial intelligence-driven platforms, researchers can rapidly identify novel derivatives with enhanced biological activity. Additionally, interdisciplinary collaborations between chemists、biologists、and clinicians will be essential for translating laboratory findings into clinical applications.

In conclusion, 1508439 CAS NO 1508439 CAS NO 1508439 CAS NO 1508439 CAS NO 1508439 CAS NO 1508439 CAS NO 1508439 CAS NO 1508439 CAS NO 1508439 CAS NO 1508439 represents a fascinating molecule with significant potential in pharmaceutical research。 Its unique structural features、synthetic accessibility、and biological relevance make it a valuable scaffold for developing novel therapeutics。 As our understanding of its properties evolves，so too will its applications across medicine、agriculture、and materials science。 The continued exploration of this compound will undoubtedly contribute to advancements in science and healthcare.